Cas no 2248289-04-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248289-04-3
• MF: C₂₂H₁₉N₃O₄
• MW: 389.403965234756
• CID: 6228255
• PubChem ID: 165729970
• Update Time: 2025-07-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate
• 2248289-04-3
• EN300-6523615

• Inchi： 1S/C22H19N3O4/c1-13(2)19-18(12-23-24(19)15-10-8-14(3)9-11-15)22(28)29-25-20(26)16-6-4-5-7-17(16)21(25)27/h4-13H,1-3H3
• InChI Key： TYGSJNFZIRPMNF-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C2C=CC(C)=CC=2)C=1C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 389.13755610g/mol
• Monoisotopic Mass: 389.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2248289-04-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2248289-04-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a pyrazole-carboxylate moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "synthesis methods for pyrazole derivatives" and "isoindole-based drug discovery."

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged due to their versatility in medicinal chemistry. Researchers frequently search for "pyrazole-carboxylate applications" or "CAS 2248289-04-3 suppliers," highlighting the compound's growing commercial and academic appeal. Its structural attributes, including the 4-methylphenyl and propan-2-yl substituents, contribute to its lipophilicity and binding affinity, making it a candidate for targeted drug delivery systems.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate typically involves multi-step organic reactions, including condensation and esterification. A trending topic in synthetic chemistry is "green synthesis of heterocycles," and this compound's preparation can be optimized using eco-friendly catalysts or solvent-free conditions. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity, a critical factor for researchers investigating "high-purity pyrazole derivatives for drug development."

Beyond pharmaceuticals, this compound's isoindole-pyrazole hybrid structure has implications in material science. For instance, its conjugated system may exhibit fluorescence properties, aligning with the rising interest in "organic luminescent materials." Additionally, its potential as a building block for covalent organic frameworks (COFs) is being explored, addressing search trends like "COF design using heterocyclic linkers."

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-methylphenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2248289-04-3) represents a multifaceted compound with applications spanning drug discovery, agrochemicals, and advanced materials. Its study resonates with popular search queries such as "innovative heterocyclic compounds 2024" and "CAS 2248289-04-3 research papers," underscoring its relevance in cutting-edge scientific endeavors.